Cas no 1261903-98-3 (5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine)

5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine is a fluorinated pyrimidine derivative featuring a cyano-substituted phenyl ring, which enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of hydroxyl groups at the 2- and 4-positions of the pyrimidine ring contributes to its ability to participate in hydrogen bonding and metal coordination, making it useful in ligand design and catalysis. The fluorine atom at the ortho position of the phenyl ring improves metabolic stability and bioavailability, while the cyano group offers a versatile handle for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other biologically active molecules.

5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine structure

1261903-98-3 structure

Product Name:5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine

CAS No:1261903-98-3

MF:C₁₁H₆FN₃O₂

MW:231.182645320892

MDL:MFCD18316553

CID:5158330

Update Time:2026-03-04

5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine
- 3-(2,4-Dioxo-1H-pyrimidin-5-yl)-2-fluorobenzonitrile
- MDL： MFCD18316553
- Inchi： 1S/C11H6FN3O2/c12-9-6(4-13)2-1-3-7(9)8-5-14-11(17)15-10(8)16/h1-3,5H,(H2,14,15,16,17)
- InChI Key： LSWCJOIICCYCDI-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=CC=CC=1C1=CNC(NC1=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 437
XLogP3: 0.5
Topological Polar Surface Area: 82

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322810-5 g	5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95%; .	1261903-98-3	95%	5g	€1159.00	2023-04-26
abcr	AB322810-5g	5-(3-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine, 95%; .	1261903-98-3	95%	5g	€1159.00	2025-04-21